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Compound of Interest

Compound Name: Weedmaster

Cat. No.: B1218012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the field performance of Weedmaster herbicide

in controlling specific, economically significant weed species. The data presented is a synthesis

of available field trial results and university extension reports. Methodologies for the cited

experiments are detailed to allow for critical evaluation and replication.

Product Overview
Weedmaster is a selective, post-emergent herbicide widely used for the control of a broad

spectrum of annual, biennial, and perennial broadleaf weeds.[1][2] Its efficacy is derived from

the synergistic action of its two active ingredients: 2,4-D and dicamba.[3][4] Both active

ingredients are synthetic auxins that mimic natural plant growth hormones, leading to

uncontrolled growth and eventual death of susceptible weed species.[3][4] This mode of action

makes it particularly effective against broadleaf weeds in grass forages, pastures, rangelands,

and various row crops.[1][2]

Comparative Efficacy Data
The following tables summarize the quantitative data from field trials comparing the

performance of Weedmaster with other alternative herbicides on various weed species.

Efficacy is presented as the percentage of weed control observed at specific intervals after

treatment.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1218012?utm_src=pdf-interest
https://www.benchchem.com/product/b1218012?utm_src=pdf-body
https://www.benchchem.com/product/b1218012?utm_src=pdf-body
https://nufarm.com/uscrop/product/weedmaster/
https://cdn.nufarm.com/wp-content/uploads/sites/28/2020/09/16151707/Nufarm_PIB_Weedmaster_15-AG-0073.pdf
https://www.grasshopperfertilizer.com/wp-content/uploads/2012/08/Weedmaster-Herbicide-Label.pdf
https://picol.cahnrs.wsu.edu/DownloadLabel/51726/WA/WA_2026_71368-34_Weedmaster%20Herbicide.pdf
https://www.grasshopperfertilizer.com/wp-content/uploads/2012/08/Weedmaster-Herbicide-Label.pdf
https://picol.cahnrs.wsu.edu/DownloadLabel/51726/WA/WA_2026_71368-34_Weedmaster%20Herbicide.pdf
https://nufarm.com/uscrop/product/weedmaster/
https://cdn.nufarm.com/wp-content/uploads/sites/28/2020/09/16151707/Nufarm_PIB_Weedmaster_15-AG-0073.pdf
https://www.benchchem.com/product/b1218012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Control of Greenbrier and Other Broadleaf Weeds in Forage Systems[5]

Herbicide
Treatment

Application Rate
(per acre)

30 Days After
Treatment (%
Control)

60 Days After
Treatment (%
Control)

Weedmaster 48 oz 70% 70%

Weedmaster +

Remedy Ultra + MSM
32 oz + 8 oz + 0.1 oz 60% 60%

PastureGard HL 24 oz 80% 80%

MezaVue 18 oz 95% 95%

MezaVue 24 oz 95% 95%

MezaVue 32 oz 95% 95%

GrazonNext HL +

Remedy Ultra + MSM
20 oz + 8 oz + 0.1 oz 95% 95%

2,4-D + Remedy Ultra

+ MSM
32 oz + 8 oz + 0.1 oz 70% 70%

Chaparral 2 oz 70% 70%

Surmount 24 oz 70% 70%

Table 2: Control of Various Broadleaf Weeds in Warm-Season Forage Systems[6]
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Herbicide
Treatment

Application
Rate (per acre)

30 Days After
Treatment (%
Control)

60 Days After
Treatment (%
Control)

90 Days After
Treatment (%
Control)

Weedmaster 2 pints 90% 85% 80%

Weedmaster 3 pints 95% 90% 85%

PastureGard 1.5 pints 90% 85% 80%

DuraCor 12 oz 98% 95% 90%

Grazon Next HL 1.2 pints 98% 95% 90%

DuraCor 16 oz 98% 95% 90%

Grazon P+D 1 qt 95% 90% 85%

DuraCor +

Remedy
12 oz + 1 pint 98% 95% 90%

Experimental Protocols
The data presented in this guide is based on field trials conducted using established

methodologies for herbicide efficacy evaluation. A generalized protocol is described below,

reflecting the common practices in such studies.

1. Experimental Design: Field trials are typically established as randomized complete block

designs with multiple replications (usually three to four) to minimize the effects of field

variability.[7]

2. Plot Establishment and Maintenance: Plots are established in areas with a natural and

uniform infestation of the target weed species. Plot sizes are standardized to ensure accurate

application and assessment. Standard agronomic practices for the specific crop or land use are

followed throughout the duration of the trial.

3. Herbicide Application: Herbicides are applied using calibrated spray equipment to ensure

precise and uniform application rates.[5][6] Applications are typically made when weeds are

actively growing and at a susceptible growth stage, as specified on the product label.[3][4]
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Environmental conditions at the time of application, such as temperature, humidity, and wind

speed, are recorded.

4. Data Collection and Assessment: Weed control is primarily assessed using a visual rating

scale of 0 to 100%, where 0% represents no control and 100% represents complete death of

the weed.[8][9][10] These visual assessments are conducted at predetermined intervals after

application, such as 30, 60, and 90 days.[5][6] Data on crop injury, if applicable, is also

collected using a similar visual scale.

5. Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to

determine the statistical significance of the differences observed between herbicide treatments.
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Caption: Mode of action for the active ingredients in Weedmaster herbicide.

Experimental Workflow for Herbicide Field Trials
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Caption: A generalized workflow for conducting herbicide efficacy field trials.
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Caption: A decision-making flow for herbicide selection based on efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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